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An In-depth Technical Guide on the Thermochemical Properties of Trichloromelamine
For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a comprehensive technical guide based on currently
available public domain data. It is critical to note that specific experimental thermochemical
values for trichloromelamine, such as the standard enthalpy of formation, Gibbs free energy
of formation, and absolute entropy, are not readily found in published literature. This guide,
therefore, focuses on the known physical and chemical properties of trichloromelamine,
outlines the established experimental and computational methodologies that would be
employed to determine its thermochemical properties, and discusses its thermal stability and
decomposition.

Introduction to Trichloromelamine

Trichloromelamine (TCM), with the chemical formula CsHsClIsNs, is a chlorinated derivative of
melamine. It is a potent oxidizing agent and is recognized for its applications as a disinfectant,
sanitizer, biocide, and flame retardant[1][2]. Structurally, it is a triazine ring with three
chloroamine functional groups. The high chlorine content and the presence of multiple nitrogen
atoms contribute to its high reactivity and energetic nature[2]. The compound is known to be
unstable, sensitive to heat and friction, and can ignite spontaneously in contact with reactive
organic materials[3][4]. Due to these characteristics, a thorough understanding of its
thermochemical properties is paramount for its safe handling, storage, and application.
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Known Physical and Chemical Properties

While specific thermochemical data is scarce, a range of physical and chemical properties for

trichloromelamine has been documented. These are summarized in the table below for ease

of reference.

Property Value Source(s)
N2,N4 ,N®-trichloro-1,3,5-

IUPAC Name o o [5]
triazine-2,4,6-triamine

CAS Number 7673-09-8 [1]

Molecular Formula C3HsClIsNs [2]

Molecular Weight 229.46 g/mol [3]
White to pale yellow fine

Appearance ) ] [11[3]
powder with a chlorine odor

. . > 300 °C (> 572 °F) with

Melting Point N [1][3]
decomposition

Boiling Point Decomposes [3]

Autoignition Temp.

160 °C (320 °F)

[6]

Solubility in Water

<1 mg/mL at 20 °C

[3]

pH of Saturated Sol.

4

[3]

Reactivity

Strong oxidizing agent;

sensitive to heat and friction

[1]3]

Experimental Protocols for Thermochemical

Characterization

The determination of thermochemical properties for an energetic and potentially hazardous

compound like trichloromelamine requires specialized experimental procedures. The

following sections detail the standard methodologies that would be applied.
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Synthesis of Trichloromelamine

A common method for the synthesis of trichloromelamine involves the chlorination of
melamine, with the intermediate formation of hexachloromelamine[7].

Protocol:

o Hexachloromelamine Formation: A suspension of melamine in water is subjected to a
continuous flow of chlorine gas under vigorous stirring at room temperature (e.g., 20°C). The
reaction proceeds until the desired level of chlorination is achieved, resulting in a suspension
of hexachloromelamine[7].

e Solubilization: A water-immiscible solvent, such as carbon tetrachloride, is added to the
suspension to dissolve the hexachloromelamine, allowing for separation from the aqueous
phase[7].

e Reaction with Melamine: The separated organic solution of hexachloromelamine is then
reacted with a specific molar quantity of non-chlorinated melamine. This reaction is typically
carried out at the reflux temperature of the solvent and may be facilitated by an activator,
such as acetic acid and water[7].

e Product Isolation: Upon completion of the reaction, the precipitated trichloromelamine is
isolated by filtration, washed with the solvent, and dried under controlled temperature
conditions (e.g., 80°C) to yield a fine white powder[7].
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Bomb Calorimetry Workflow
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Thermal Analysis Workflow (DSC & TGA)
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Hypothetical Thermal Decomposition Pathway

( Trichloromelamine (CsHsClsNe) )

Y

(Heat-lnduced N-Cl Bond Cleavage)

Y

Gormation of Triazinyl and Chlorine Radicals)

Y

Radical Chain Reactions

Y

Triazine Ring Fragmentation

Y

( Final Products (HCI, NOx, CO, COz2, Cl2) )
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Computational (DFT) Workflow for Thermochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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